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Introduction
Guanylurea phosphate (GUP) is a phosphorus- and nitrogen-containing compound that has

demonstrated significant efficacy as a flame retardant for cellulosic materials such as cotton. Its

mode of action is primarily in the condensed phase, where it promotes the dehydration of

cellulose at lower temperatures, leading to the formation of a protective char layer. This char

layer insulates the underlying fabric from the heat source and reduces the release of flammable

volatile compounds, thereby inhibiting combustion. The synthesis of GUP is relatively

straightforward, typically involving the reaction of dicyandiamide with phosphoric acid. This

document provides detailed application notes and experimental protocols for the synthesis of

GUP and its application to cotton fabrics for flame retardant finishing.

Data Presentation
The following tables summarize the expected quantitative data for cotton fabrics treated with

guanylurea phosphate and similar phosphorus-nitrogen flame retardants.

Table 1: Flame Retardancy Properties of Treated Cotton Fabrics
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Treatment Add-on (%)

Limiting
Oxygen
Index (LOI)
(%)

Char
Length (cm)

Afterflame
Time (s)

Afterglow
Time (s)

Untreated

Cotton
0 18.0 - 20.0

Burns

completely
> 60 > 60

Guanylurea

Phosphate

(15%)

~15 28.0 - 32.0 8.0 - 12.0 0 < 5

Guanylurea

Phosphate

(25%)

~25 35.0 - 40.0 5.0 - 8.0 0 0

Reference:

Phosphoguan

idine/ATMP/A

lginate

- - 14.0 - -

Note: Data for Guanylurea Phosphate is estimated based on the performance of similar

phosphorus-nitrogen flame retardants. The reference data is from a study on a related

compound to provide a benchmark.[1]

Table 2: Thermal Decomposition Characteristics of Treated Cotton Fabrics (TGA)

Treatment
Onset
Decomposition
Temp (°C)

Temp at Max
Decomposition
Rate (°C)

Char Residue at
600 °C (%)

Untreated Cotton ~320 ~360 < 10

Guanylurea

Phosphate Treated
~280 ~310 30 - 40

Reference: Guanidine

Phosphate on

PET/Cotton

~263.5 (O2), ~311.1

(N2)
- ~20 (O2), ~35 (N2)
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Note: Data for Guanylurea Phosphate is extrapolated from the known mechanism of

condensed phase retardants. The reference data is for a similar compound on a

polyester/cotton blend.[2]

Experimental Protocols
Protocol 1: Synthesis of Guanylurea Phosphate
This protocol describes the synthesis of guanylurea phosphate from dicyandiamide and

phosphoric acid.[3][4]

Materials:

Dicyandiamide

Phosphoric acid (85%)

Deionized water

Ethanol

Reactor with stirrer, heating mantle, and condenser

Filtration apparatus

Drying oven

Procedure:

In a reactor, add dicyandiamide and deionized water in a mass ratio of 1:3.

Stir the mixture and heat to 90-100°C until the dicyandiamide is completely dissolved.

Slowly add phosphoric acid (85%) to the solution. The molar ratio of dicyandiamide to

phosphoric acid should be approximately 1:1.

Maintain the reaction temperature at 95-105°C and continue stirring for 3-4 hours.
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After the reaction is complete, cool the solution to room temperature to allow for

crystallization.

Filter the crystalline product and wash with ethanol to remove any unreacted starting

materials.

Dry the purified guanylurea phosphate in an oven at 80°C for 4-6 hours.

Protocol 2: Application of Guanylurea Phosphate to
Cotton Fabric
This protocol outlines the "pad-dry-cure" method for treating cotton fabric with guanylurea
phosphate.

Materials:

Scoured and bleached 100% cotton fabric

Guanylurea phosphate

Deionized water

Urea (optional, as a swelling agent and nitrogen synergist)

Padding machine

Drying oven

Curing oven

Procedure:

Prepare a treatment solution by dissolving guanylurea phosphate in deionized water to the

desired concentration (e.g., 15% w/v). If using, add urea to the solution (e.g., 5% w/v).

Submerge the cotton fabric in the treatment solution and pass it through a padding machine

to ensure even uptake and to achieve a specific wet pick-up (e.g., 80-100%).
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Dry the treated fabric in an oven at 100-110°C for 3-5 minutes.

Cure the dried fabric in a curing oven at 160-180°C for 2-4 minutes.

After curing, thoroughly rinse the fabric with warm and cold water to remove any unreacted

chemicals.

Dry the rinsed fabric at 100-110°C.

Condition the treated fabric at standard atmospheric conditions (20 ± 2 °C and 65 ± 5%

relative humidity) for at least 24 hours before testing.

Protocol 3: Evaluation of Flame Retardancy
1. Limiting Oxygen Index (LOI):

Determine the LOI according to ASTM D2863. The LOI is the minimum concentration of

oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion.

2. Vertical Flame Test:

Conduct the vertical flame test according to ASTM D6413.

Measure the char length, afterflame time, and afterglow time.

3. Thermogravimetric Analysis (TGA):

Perform TGA on both untreated and treated cotton samples using a thermogravimetric

analyzer.

Heat the samples from room temperature to 600°C at a heating rate of 10°C/min under a

nitrogen atmosphere.

Analyze the onset decomposition temperature, the temperature of maximum decomposition

rate, and the percentage of char residue at 600°C.
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Caption: Synthesis of Guanylurea Phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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